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Compound of Interest

Compound Name: Tetrafluoroterephthalic acid

Cat. No.: B147487 Get Quote

An In-depth Technical Guide to the Health and Safety of Tetrafluoroterephthalic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety profile of chemical reagents is paramount for ensuring a safe laboratory

environment. This technical guide provides a comprehensive overview of the known health and

safety information for Tetrafluoroterephthalic acid (CAS No. 652-36-8).

Chemical Identification
Tetrafluoroterephthalic acid is a fluorinated aromatic compound.[1] At room temperature, it

exists as a white to off-white crystalline solid.[2]

Identifier Value

Chemical Name 2,3,5,6-Tetrafluoroterephthalic acid

Synonyms
2,3,5,6-Tetrafluoro-1,4-benzenedicarboxylic

acid, Perfluoroterephthalic acid

CAS Number 652-36-8[1][3][4][5][6][7]

Molecular Formula C₈H₂F₄O₄[3][4][5][7]

Molecular Weight 238.09 g/mol [3][5]
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Hazard Identification and Classification
Tetrafluoroterephthalic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3] The primary

hazards are related to irritation of the skin, eyes, and respiratory system.[2][3][5][8][9][10][11]

GHS Classification Details

Pictogram

Signal Word Warning[2][3][4][5][10]

Hazard Statements

H315: Causes skin irritation.[2][3][4][5][8][9][10]

H319: Causes serious eye irritation.[2][3][4][5][8]

[9][10] H335: May cause respiratory irritation.[2]

[3][5][8][9][10]

Precautionary Statements

Prevention: P261, P264, P271, P280[3][5][8][10]

Response: P302+P352, P304+P340,

P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362+P364[2][3][4][8] Storage:

P403+P233, P405[3][8][12] Disposal: P501[3][8]

[12]

Toxicological Information
While detailed toxicological studies are limited, the available data indicates that

Tetrafluoroterephthalic acid may pose moderate health risks upon exposure.[2] It is not

currently classified as a carcinogen by major regulatory agencies.[2]
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Exposure Route Effects

Inhalation

May cause respiratory irritation.[2][3][8][9]

Symptoms can include coughing, wheezing, and

shortness of breath.

Skin Contact
Causes skin irritation.[2][3][4][8][9] Prolonged

contact may lead to mild dermal irritation.[2]

Eye Contact Causes serious eye irritation.[2][3][4][8][9]

Ingestion
May lead to irritation of the gastrointestinal

system.[2]

First-Aid Measures
In the event of exposure, immediate action is critical. The following table summarizes the

recommended first-aid procedures.
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Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[8]

[12] If you feel unwell, call a POISON CENTER

or doctor.[12]

Skin Contact

Wash the affected area with plenty of soap and

water.[4][12] If skin irritation occurs, get medical

advice or attention.[4] Contaminated clothing

should be removed and washed before reuse.[4]

[8]

Eye Contact

Rinse cautiously with water for several minutes.

[4][12] If present and easy to do, remove contact

lenses.[4][12] Continue rinsing.[4][12] If eye

irritation persists, seek medical advice or

attention.[4]

Ingestion

Clean the mouth with water and drink plenty of

water afterwards.[8][12] If symptoms occur, get

medical attention.[8][12]

Handling, Storage, and Personal Protection
Proper handling and storage procedures, along with the use of appropriate personal protective

equipment (PPE), are essential for minimizing the risk of exposure.

Handling and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T0930_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2121406&productDescription=TETRAFLROPHTHALIC+ACID+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendations

Handling

Wash hands and face thoroughly after handling.

[4] Use only in a well-ventilated area or

outdoors.[8][12] Avoid breathing dust, fume,

gas, mist, vapors, or spray.[8][12] Avoid contact

with skin, eyes, and clothing.

Storage

Store in a well-ventilated place and keep the

container tightly closed.[8][12] Store in a cool,

dark, and dry place.[4] Keep away from

incompatible materials such as oxidizing agents.

[4]

Exposure Controls and Personal Protective Equipment
PPE Specifications

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles are required.[4] A face shield

may be necessary in situations with a higher risk

of splashing.[4]

Skin Protection

Wear protective gloves (e.g., nitrile rubber).[4]

Protective clothing and boots should be worn as

needed.[4]

Respiratory Protection
A dust respirator (e.g., N95) should be used if

dust is generated and ventilation is inadequate.

Engineering Controls

Work should be conducted in a well-ventilated

area.[8][12] A local exhaust system or a

chemical fume hood is recommended. Ensure

that eyewash stations and safety showers are

readily accessible.[12]

Experimental Protocols
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Detailed experimental protocols for the toxicological and safety testing of

Tetrafluoroterephthalic acid are not available in publicly accessible safety data sheets or

chemical databases. These protocols are typically found in specialized toxicology literature.

Researchers requiring this level of detail should consult relevant peer-reviewed scientific

journals.

Spill Response Workflow
A systematic approach is crucial for safely managing a spill of Tetrafluoroterephthalic acid.

The following diagram outlines a general workflow for spill response.
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Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
(If necessary)

Large or
Uncontrolled Spill

Notify Supervisor and
Safety Personnel

All Spills

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep into a sealed container)

Decontaminate the Area
(Wipe with appropriate solvent)

Dispose of Waste
(Follow institutional guidelines)

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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